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A deep dive into the performance of various oxime-based ligands reveals key differences in

copper extraction efficiency, selectivity, and overall process viability. This guide provides

researchers, scientists, and drug development professionals with a comparative study of

prominent aldoxime, ketoxime, and mixed-oxime ligands, supported by experimental data and

detailed protocols to inform ligand selection for specific hydrometallurgical applications.

The solvent extraction of copper is a cornerstone of modern hydrometallurgy, with oxime-based

ligands playing a pivotal role due to their high selectivity for copper ions, particularly in acidic

leach solutions. The chemical structure of these ligands, primarily classified as aldoximes and

ketoximes, dictates their extraction and stripping characteristics. Aldoximes are known for their

strong copper extraction capabilities, while ketoximes generally offer easier stripping of the

extracted copper.[1] Commercial extractants often utilize blends of these two types to optimize

the overall process.[2][3]

This comparative guide examines the performance of several widely used commercial and

synthesized oxime-based ligands, including the LIX series (LIX® 84-I, LIX® 860N-I, LIX®

984N) and Acorga series (Acorga® M5640, Acorga® M5774), based on reported experimental

data.

Performance Comparison of Oxime-Based Ligands
The efficiency of copper extraction by oxime-based ligands is significantly influenced by the pH

of the aqueous phase. The following table summarizes the performance of various ligands

under different experimental conditions as reported in the literature.
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LIX® 84-I Ketoxime ~2.0 - 2.5 >90 Moderate High

Easier to

strip

copper

compared

to

aldoximes.

[1]

LIX®

860N-I
Aldoxime ~1.5 - 2.0 >95 High Moderate

Stronger

copper

extractant

than

ketoximes.

[1]

LIX® 984N

Aldoxime/K

etoxime

Blend

~1.8 - 2.2 >95 High Good

A balanced

formulation

offering

good

extraction

and

stripping.

Acorga®

M5640

Modified

Aldoxime
~1.5 ~92.3 High Good

Demonstra

ted

superior

copper

recovery

over LIX

984N in

some

studies.
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Acorga®

M5774

Modified

Aldoxime
~1.8

~67 (at

O:A=1:2)
High

Not

Specified

Showed

high

copper

extraction

rates.

DY973N

Aldoxime/K

etoxime

Blend

Not

Specified

≥96 (30s

kinetics)
≥2300

≥92 (30s

kinetics)

High net

copper

transfer

capacity

reported.

Synthesize

d

Aldoxime-

Ketoxime

Blend

Aldoxime/K

etoxime

Blend

2.5 >99 Good
Not

Specified

A 0.5 mole

fraction

ketoxime

blend

showed

superior

performanc

e.

Note: The data presented is a synthesis from multiple sources and experimental conditions

may vary. Direct comparison should be made with caution. The performance of these ligands

can also be affected by factors such as temperature, organic diluent, and the presence of other

ions.

Experimental Protocols
Detailed methodologies are crucial for reproducible research. The following protocols outline

the key experiments for evaluating and comparing oxime-based ligands for copper extraction.

Solvent Extraction Equilibrium (Isotherm) Determination
Objective: To determine the distribution of copper between the aqueous and organic phases at

equilibrium.

Materials:
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Pregnant Leach Solution (PLS) of known copper and iron concentration and pH.

Oxime-based ligand of interest dissolved in a suitable organic diluent (e.g., kerosene) to the

desired concentration (e.g., 10% v/v).

Separatory funnels.

pH meter.

Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma-Optical Emission

Spectrometer (ICP-OES).

Procedure:

Prepare a series of aqueous solutions with varying copper concentrations from the PLS.

In a separatory funnel, mix a known volume of the organic phase (extractant solution) with

an equal volume of the aqueous phase (copper solution).

Shake the funnel vigorously for a predetermined time (e.g., 30 minutes) to ensure equilibrium

is reached.

Allow the phases to separate completely.

Measure the pH of the aqueous phase (raffinate).

Carefully separate the two phases.

Analyze the copper concentration in both the loaded organic phase and the raffinate using

AAS or ICP-OES.

Repeat for all prepared aqueous solutions.

Plot the copper concentration in the organic phase against the copper concentration in the

aqueous phase to generate the extraction isotherm.

Stripping Equilibrium (Isotherm) Determination
Objective: To determine the efficiency of stripping copper from the loaded organic phase.
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Materials:

Loaded organic phase from the extraction experiment.

Strip solution (e.g., sulfuric acid of a specific concentration).

Separatory funnels.

AAS or ICP-OES.

Procedure:

In a separatory funnel, mix a known volume of the loaded organic phase with a known

volume of the strip solution.

Shake the funnel vigorously for a predetermined time (e.g., 30 minutes).

Allow the phases to separate.

Analyze the copper concentration in the stripped organic phase and the pregnant strip

solution.

Repeat with varying concentrations of the strip solution if required.

Plot the copper concentration in the stripped organic phase against the copper concentration

in the aqueous strip solution to generate the stripping isotherm.

Selectivity Determination (Cu/Fe)
Objective: To quantify the preferential extraction of copper over iron.

Procedure:

Use a PLS containing both copper and iron.

Perform the solvent extraction experiment as described in Protocol 1.

Analyze the concentrations of both copper and iron in the aqueous phase before and after

extraction, and in the loaded organic phase.
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Calculate the distribution coefficient (D) for each metal: D = [Metal]organic / [Metal]aqueous.

The selectivity factor (βCu/Fe) is the ratio of the distribution coefficients: βCu/Fe = DCu /

DFe.

Visualizing the Process and Chemistry
To better understand the relationships and workflows in copper solvent extraction using oxime-

based ligands, the following diagrams are provided.
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Caption: Workflow of a typical copper solvent extraction circuit.
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Caption: Reversible chemical reaction for copper extraction and stripping.

The selection of an appropriate oxime-based ligand is a critical decision in the design and

operation of a copper solvent extraction circuit. While aldoximes offer high extraction power,

ketoximes provide favorable stripping characteristics. Blends of these ligands, often with

proprietary modifiers, aim to provide a balanced performance. The data and protocols

presented in this guide serve as a valuable resource for researchers to make informed

decisions and to conduct further comparative studies tailored to their specific process

conditions and objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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